Cas no 918629-00-2 (4-chloro-2-(methylthio)thieno[2,3-d]pyrimidine)

4-chloro-2-(methylthio)thieno[2,3-d]pyrimidine structure
918629-00-2 structure
Product Name:4-chloro-2-(methylthio)thieno[2,3-d]pyrimidine
CAS No:918629-00-2
MF:C9H7ClN2O2S2
MW:274.747078180313
CID:772764
PubChem ID:59376433
Update Time:2025-04-19

4-chloro-2-(methylthio)thieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-(methylthio)thieno[2,3-d]pyrimidine
    • Thieno[2,3-d]pyrimidine-6-carboxylic acid, 4-chloro-2-(methylthio)-,methyl ester
    • 4-chloro-2-methylsulfanyl-thieno[2,3-d]pyrimidine-6-carboxylic acid methyl ester
    • FT-0735040
    • SCHEMBL1753901
    • methyl4-chloro-2-(methylthio)thieno[2,3-d]pyrimidine-6-carboxylate
    • methyl 4-chloro-2-(methylthio)thieno[2,3-d]pyrimidine-6-carboxylate
    • METHYL 4-CHLORO-2-(METHYLSULFANYL)THIENO[2,3-D]PYRIMIDINE-6-CARBOXYLATE
    • LPBLEUIATDOAER-UHFFFAOYSA-N
    • 918629-00-2
    • Inchi: 1S/C9H7ClN2O2S2/c1-14-8(13)5-3-4-6(10)11-9(15-2)12-7(4)16-5/h3H,1-2H3
    • InChI Key: LPBLEUIATDOAER-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=C(C(=O)OC)SC2=NC(=N1)SC

Computed Properties

  • Exact Mass: 273.9637475g/mol
  • Monoisotopic Mass: 273.9637475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 106Ų
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